Benzenemethanaminium, N-(4-((2,5-disulfophenyl)(4-(ethyl(phenylmethyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, inner salt, sodium salt

• CAS No.: 66225-56-7
• Molecular Formula: C37H35N2NaO6S2
• Molecular Weight: 690.8 g/mol
• IUPAC Name: sodium;2-[[4-[benzyl(ethyl)amino]phenyl]-[4-[benzyl(ethyl)azaniumylidene]cyclohexa-2,5-dien-1-ylidene]methyl]benzene-1,4-disulfonate
• InChI: InChI=1S/C37H36N2O6S2.Na/c1-3-38(26-28-11-7-5-8-12-28)32-19-15-30(16-20-32)37(35-25-34(46(40,41)42)23-24-36(35)47(43,44)45)31-17-21-33(22-18-31)39(4-2)27-29-13-9-6-10-14-29;/h5-25H,3-4,26-27H2,1-2H3,(H-,40,41,42,43,44,45);/q;+1/p-1
• InChI Key: OABGSSLWOZZJKQ-UHFFFAOYSA-M
• Canonical SMILES: CCN(CC1=CC=CC=C1)C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC=CC=C4)C=C3)C5=C(C=CC(=C5)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+]

Description

Benzenemethanaminium, N-(4-((2,5-disulfophenyl)(4-(ethyl(phenylmethyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, inner salt, sodium salt is a complex organic compound. It is characterized by its intricate structure, which includes multiple aromatic rings, sulfonic acid groups, and an ammonium ion. This compound is often used in various scientific and industrial applications due to its unique chemical properties.

Preparation Methods

The synthesis of Benzenemethanaminium, N-(4-((2,5-disulfophenyl)(4-(ethyl(phenylmethyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, inner salt, sodium salt involves several steps. One common method includes the sulfonation of metanilic acid in 100% sulfuric acid with 50% oleum at 160°C for 5-6 hours. The sulfonation mixture is then diluted with water, and lime is added to remove the resulting calcium sulfate. The product is precipitated with excess concentrated hydrochloric acid in a hot solution, yielding the desired compound .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include sulfuric acid, oleum, and hydrochloric acid. The major products formed from these reactions depend on the specific conditions and reagents used. For example, sulfonation reactions typically yield sulfonic acid derivatives, while reduction reactions may produce amine derivatives .

Scientific Research Applications

Benzenemethanaminium, N-(4-((2,5-disulfophenyl)(4-(ethyl(phenylmethyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, inner salt, sodium salt is used in various scientific research applications. In chemistry, it is used as an intermediate for dyes and optical brighteners. In biology and medicine, it may be used as a pharmaceutical intermediate. In industry, it is used in the production of various chemicals and materials .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The sulfonic acid groups and ammonium ion play crucial roles in its reactivity and interactions with other molecules. These interactions can lead to various chemical transformations, making the compound useful in different applications .

Comparison with Similar Compounds

Similar compounds to Benzenemethanaminium, N-(4-((2,5-disulfophenyl)(4-(ethyl(phenylmethyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, inner salt, sodium salt include other sulfonic acid derivatives and ammonium salts. For example, 2-Amino-1,4-benzenedisulfonic acid is a related compound used as an intermediate for dyes and optical brighteners . The uniqueness of this compound lies in its specific structure and the presence of both sulfonic acid groups and an ammonium ion, which confer unique chemical properties and reactivity.